Cas no 1865111-77-8 (4-Morpholinepropanamine, β,β-difluoro-2-methyl-)

• Product Name: 4-Morpholinepropanamine, β,β-difluoro-2-methyl-
• CAS No: 1865111-77-8
• MF: C₈H₁₆F₂N₂O
• MW: 194.222249031067
• CID: 5292499
• Update Time: 2025-05-19

4-Morpholinepropanamine, β,β-difluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanamine, β,β-difluoro-2-methyl-

• Inchi： 1S/C8H16F2N2O/c1-7-4-12(2-3-13-7)6-8(9,10)5-11/h7H,2-6,11H2,1H3
• InChI Key： JIODSKFHRMJLOY-UHFFFAOYSA-N
• SMILES： C(N1CCOC(C)C1)C(F)(F)CN

Additional information on 4-Morpholinepropanamine, β,β-difluoro-2-methyl-

4-Morpholinepropanamine, β,β-difluoro-2-methyl-

The compound with CAS No. 186511-77-8, known as 4-Morpholinepropanamine, β,β-difluoro-2-methyl-, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of tertiary amines and features a morpholine ring fused with a propanamine backbone. The presence of the β,β-difluoro substituent introduces significant electronic and steric effects, which can influence its reactivity and biological activity.

Recent studies have highlighted the potential of 4-Morpholinepropanamine, β,β-difluoro-2-methyl- in various fields, including drug discovery and materials science. Its structure allows for versatile applications due to the combination of the morpholine ring's inherent flexibility and the fluorine atoms' electronegativity. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as bioavailability and stability.

In the context of drug development, this compound has shown promise as a potential lead molecule for targeting specific biological pathways. Researchers have explored its ability to modulate enzyme activity and interact with cellular receptors. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that 4-Morpholinepropanamine derivatives can exhibit selective binding to G-protein coupled receptors (GPCRs), making them valuable tools in pharmacological research.

Beyond pharmaceutical applications, 4-Morpholinepropanamine, β,β-difluoro-2-methyl- has also been investigated for its role in polymer chemistry. The fluorinated propanamine moiety can serve as a building block for synthesizing advanced materials with tailored properties. For example, its use in polyurethane synthesis has been reported to enhance mechanical strength and thermal stability.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and ring-closing reactions. The introduction of the β,β-difluoro group requires precise control over reaction conditions to ensure regioselectivity and avoid side products. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of safety and handling, 4-Morpholinepropanamine derivatives are generally considered non-hazardous under normal conditions. However, standard laboratory precautions should be followed when working with this compound to ensure safe handling and minimize environmental impact.

Overall, 4-Morpholinepropanamine, β,β-difluoro-2-methyl- represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.